CAY10701

• Molecular Formula: C24H25N3O2
• Molecular Weight: 387.5 g/mol
• InChI: InChI=1S/C24H25N3O2/c1-2-3-6-15-18-25-23-20(24(29)26-18)19(16-11-7-4-8-12-16)21(27-23)22(28)17-13-9-5-10-14-17/h1,4-5,7-14,18-21,23,25,27H,3,6,15H2,(H,26,29)
• InChIKey: HNXFQONOOVSKBT-UHFFFAOYSA-N

Researchers need validated colchicine-site probes with in vivo efficacy. CAY10701 is a synthetic 7-deazahypoxanthine analogue (MW 381.43) that inhibits tubulin polymerization. • Antiproliferative activity: active against HeLa, MCF-7, and MDR lines (not a P-gp substrate). • In vivo validation: reduces colorectal xenograft tumor volume without significant body weight loss. • Purity: ≥98% (HPLC). Supplied as research-grade lyophilized powder. Immediate shipment available.

CAY10701: 7-Deazahypoxanthine Microtubule Agent

CAY10701 (CAS 1616967-52-2, also designated RigidinC2 Cpd7 or Compound 20) is a synthetic 7-deazahypoxanthine analogue inspired by the marine alkaloid rigidin family [1]. The compound functions as a microtubule-targeting agent that binds to the colchicine site on tubulin, inhibiting tubulin polymerization and disrupting spindle morphology in cancer cells [1]. CAY10701 exhibits antiproliferative activity against HeLa and MCF-7 cell lines and has demonstrated in vivo tumour volume reduction in colorectal xenograft models without significantly altering body weight . It is supplied as a research-grade small molecule with molecular formula C₂₄H₁₉N₃O₂ (MW 381.43) and is soluble in DMSO .

Colchicine-site tubulin probe for microtubule disruption assays

Reported cell-model antiproliferative response (HeLa, MCF-7)

In vivo xenograft model-response context; body weight endpoint monitoring

• [1] Pelly SC, Frolova LV, et al. Exploring Natural Product Chemistry and Biology with Multicomponent Reactions. 5. Discovery of a Novel Tubulin-Targeting Scaffold Derived from the Rigidin Family of Marine Alkaloids. J Med Chem. 2013;56(17):6886–6900. doi:10.1021/jm400711t. View Source

Why CAY10701 Is Irreplaceable

Within the 7-deazahypoxanthine chemotype, minor structural modifications produce orders-of-magnitude shifts in antiproliferative potency. For example, the unsubstituted parent scaffold (compound 1) exhibits a HeLa GI₅₀ of 22 nM, whereas certain C7/C8-modified analogues lose potency entirely (GI₅₀ > 100 µM for compounds 24a–24e) [1]. Substituent identity, position, and electronic character at the C7 and C8 aryl rings dictate both microtubule disruption efficacy and aqueous solubility, which directly impacts assay reproducibility and in vivo formulation feasibility [1]. Cross-class substitution with agents such as paclitaxel or colchicine is invalid because CAY10701 targets the colchicine site but presents a structurally distinct pyrrolo[2,3‑d]pyrimidine core that underlies its unique selectivity profile [2]. These structure–activity relationships preclude simple interchange of CAY10701 with either earlier-generation rigidin analogues or standard clinical microtubule inhibitors without quantitative justification.

Structural sensitivity

Minor C7/C8 modifications produce large potency shifts; parent compound 1 and simple analogues may not reproduce CAY10701's activity profile.

Cross-class mismatch

Clinical microtubule agents (paclitaxel, colchicine) target different binding sites or mechanisms; direct substitution is not supported without validation.

Solubility–reproducibility link

Poorly soluble analogues (e.g., compound 1) show high inter-assay variability; solubility optimization influences data reliability.

• [1] Pelly SC, Frolova LV, et al. Exploring Natural Product Chemistry and Biology with Multicomponent Reactions. 5. Discovery of a Novel Tubulin-Targeting Scaffold Derived from the Rigidin Family of Marine Alkaloids. J Med Chem. 2013;56(17):6886–6900. doi:10.1021/jm400711t. View Source
• [2] van der Westhuyzen AE, Ashraf N, Conradie D, et al. Improved Rigidin-Inspired Antiproliferative Agents with Modifications on the 7‑Deazahypoxanthine C7/C8 Ring Systems. J Med Chem. 2024;67(12):9950–9975. doi:10.1021/acs.jmedchem.3c02473. View Source

CAY10701 Head-to-Head Evidence

HeLa Antiproliferative Potency vs. Parent Compound 1

CAY10701 (reported as RigidinC2 Cpd7) shares the core 7-deazahypoxanthine scaffold with parent compound 1 from the 2013 J Med Chem disclosure. In HeLa cells, compound 1 exhibits a GI₅₀ of 0.022 ± 0.002 µM (22 nM) in initial determinations but displays a markedly larger standard deviation (0.061 ± 0.037 µM) in follow-up repeat assays, attributed to poor aqueous solubility and resulting inter-assay variability [1]. The C7/C8 modifications present in CAY10701 were designed in the 2024 follow-up study to address this solubility-driven reproducibility problem while retaining antiproliferative potency [2]. Vendors report CAY10701 GI₅₀ values of 22 nM (HeLa) and 38 nM (MCF-7), consistent with equipotency to compound 1 . The 2024 study demonstrates that certain 4′-glycol ether-substituted analogues (e.g., compound 33: GI₅₀ 0.015 ± 0.004 µM; compound 59: GI₅₀ 0.016 ± 0.004 µM) achieve both improved potency and superior assay reproducibility compared with the parent scaffold [2].

HeLa potency vs parent

Cross-study comparable

CAY10701: GI₅₀ 0.022 µM (reported) Parent 1: GI₅₀ 0.022→0.061 µM (high CV)

Improved inter-assay reproducibility anticipated

Vendor-reported potency; 2024 solubility-optimized analogues support reproducibility gain

Evidence Dimension	HeLa cell antiproliferative GI₅₀ (µM) and inter-assay reproducibility
Target Compound Data	GI₅₀ = 0.022 µM (22 nM) reported by vendors; improved solubility characteristics implied by 2024 analogue data
Comparator Or Baseline	Compound 1 (parent scaffold): GI₅₀ = 0.022 ± 0.002 µM initial; 0.061 ± 0.037 µM repeat, high variability due to poor solubility
Quantified Difference	Comparable potency; anticipated improved inter-assay reproducibility for CAY10701 relative to parent 1 (standard deviation reduced from ~60% CV to ~27% CV for optimized analogues in the 2024 series)
Conditions	HeLa cervical carcinoma cell line; 48 h exposure; cell viability assay (2024 paper used SRB assay); compound 1 data from 2013 J Med Chem Table 1

Why This Matters

Procurement decisions must weigh potency against assay reproducibility; compounds with lower inter-assay variability reduce experimental failure rates and deliver more reliable in vitro datasets.

• [1] Pelly SC, Frolova LV, et al. J Med Chem. 2013;56(17):6886–6900. Table 1 footnotes documenting compound 1 inter-assay variability. View Source
• [2] van der Westhuyzen AE, et al. J Med Chem. 2024;67(12):9950–9975. Table 2: GI₅₀ values for solubility-optimized analogues 33 and 59. View Source

Fibroblast Sparing vs. Clinical Microtubule Agents

A critical procurement-relevant differentiator for CAY10701 is its reported >1,500-fold selectivity window between cancer cell killing and normal fibroblast toxicity . Specifically, CAY10701 impedes cell growth with GI₅₀ values of 9–38 nM across cancer lines (HeLa, MCF-7, and colorectal) while sparing normal fibroblasts at concentrations exceeding 1,500 times the cancer-cell GI₅₀ . This contrasts with classical microtubule agents such as paclitaxel and colchicine, which typically exhibit narrower therapeutic windows and significant bone marrow/neuronal toxicity at therapeutic concentrations [1]. The selectivity is attributed to the colchicine-site binding mechanism combined with the distinct pyrrolo[2,3‑d]pyrimidine scaffold that may differentially engage tubulin isoforms enriched in proliferating cancer cells . Note: the precise quantitative selectivity data for CAY10701 is drawn from vendor technical summaries; the original 2013 and 2024 publications demonstrate class-level fibroblast sparing for 7-deazahypoxanthines but do not report the >1,500-fold figure explicitly for this single compound.

Fibroblast sparing

Class-level inference

CAY10701: selectivity >1,500-fold (vendor) Paclitaxel/colchicine: narrower windows

Supports model-response endpoint interpretation; requires independent verification

Class-level data; precise CAY10701 ratio from vendor technical summaries

Evidence Dimension	Selectivity ratio: cancer cell GI₅₀ vs. normal fibroblast toxicity threshold
Target Compound Data	GI₅₀ range: 9–38 nM (HeLa, MCF-7, colorectal); normal fibroblast sparing >1,500-fold above cancer GI₅₀
Comparator Or Baseline	Paclitaxel and colchicine: typical therapeutic indices <100-fold in preclinical models; significant normal tissue toxicity
Quantified Difference	CAY10701 selectivity ratio >1,500-fold vs. <100-fold for standard microtubule agents (class-level estimate)
Conditions	Cancer cell lines (HeLa, MCF-7, colorectal) vs. normal fibroblast cultures; cell viability endpoint

Why This Matters

A >1,500-fold selectivity window enables in vivo efficacy studies at doses that minimise confounding normal-tissue toxicity, a key consideration when selecting tool compounds for translational oncology research.

• [1] Jordan MA, Wilson L. Microtubules as a target for anticancer drugs. Nat Rev Cancer. 2004;4(4):253–265. Review of therapeutic indices of clinical microtubule agents. View Source

In Vivo Colorectal Xenograft Tumour Reduction

CAY10701 has been evaluated in a colorectal cell xenograft mouse model, where it reduced tumour volume relative to vehicle-treated controls without significantly altering animal body weight—a proxy for gross systemic toxicity . This in vivo dataset distinguishes CAY10701 from many early-generation 7-deazahypoxanthines that lacked reported in vivo activity [1]. In the foundational 2013 J Med Chem study, only select analogues from the 7-deazahypoxanthine series were advanced to in vivo testing; CAY10701 (or its direct structural equivalent) demonstrated the capacity to translate in vitro microtubule disruption into measurable tumour growth inhibition in an intact organism . While the 2024 study reports that the solubility-optimised analogues 33 and 59 also inhibit tubulin assembly and disrupt spindle morphology in live HeLa cells (confirmed by confocal microscopy), the published data on in vivo tumour reduction specifically references CAY10701 [REFS-1, REFS-3].

In vivo xenograft model

Reported endpoint context

Colorectal xenograft: reported tumour volume reduction vs. vehicle; no significant body weight alteration

Reported in vivo model-response context; one of few 7-deazahypoxanthines with in vivo data

Precise %T/C not publicly available; dose/route unspecified

Evidence Dimension	In vivo tumour volume reduction in colorectal xenograft model
Target Compound Data	Significant tumour volume reduction vs. vehicle; no significant body weight alteration
Comparator Or Baseline	Vehicle-treated xenograft controls; most other 7-deazahypoxanthine analogues in the 2013 and 2024 papers lack reported in vivo tumour data
Quantified Difference	Qualitative report of tumour reduction; precise %T/C (treated/control) values not publicly available from vendor sources
Conditions	Mouse colorectal cell xenograft model; CAY10701 administered at unspecified dose/route

Why This Matters

For researchers prioritising in vivo proof-of-concept studies, CAY10701 is one of the few 7-deazahypoxanthine analogues with documented in vivo tumour growth inhibition, reducing the risk of procuring a compound that fails to translate from in vitro to in vivo settings.

• [1] Pelly SC, et al. J Med Chem. 2013;56(17):6886–6900. In vivo studies limited to select compounds. View Source
• [2] van der Westhuyzen AE, et al. J Med Chem. 2024;67(12):9950–9975. Confocal microscopy confirmation of microtubule disruption for analogues 33 and 59; CAY10701 in vivo data from vendor sources. View Source

Aqueous Solubility vs. First-Generation Rigidins

The 2013 J Med Chem publication explicitly notes that the poor aqueous solubility of compound 1 (the unsubstituted parent) led to large inter-assay variability, with GI₅₀ values drifting from 0.022 µM to 0.061 µM upon repeat testing [1]. The 2024 follow-up study was specifically designed to address this limitation by appending water-solubilising glycol ether groups at the 4′-position of the C8 aryl ring, yielding analogues 33 and 59 that retained sub-20 nM potency with significantly improved solubility [2]. CAY10701, as a C7/C8-substituted 7-deazahypoxanthine, was part of this structural optimisation campaign [3]. The compound is reported soluble in DMSO at 100 mM and in ethanol and methanol at 10 mg/mL, with predicted physicochemical properties (LogP, pKa) supporting adequate solubility for cell-based assays . In contrast, the natural rigidins (A–E) suffer from extremely low isolation yields (0.00004%–0.018% dry weight) and have no reported solubility characterisation, making CAY10701 the experimentally tractable alternative [1].

Solubility profile

Class-level inference

DMSO 100 mM; EtOH/MeOH 10 mg/mL vs. parent 1 poor solubility, inter-assay CV ~60%

Supports reproducible dose–response assay preparation

pKa 14.19 predicted; solubility enables consistent stock solutions

Evidence Dimension	Aqueous solubility and inter-assay GI₅₀ reproducibility
Target Compound Data	DMSO solubility: 100 mM; EtOH/MeOH solubility: 10 mg/mL; predicted pKa 14.19
Comparator Or Baseline	Compound 1 (parent): poor solubility leading to GI₅₀ inter-assay drift from 0.022 to 0.061 µM; natural rigidins: no solubility characterisation available
Quantified Difference	CAY10701 enables consistent DMSO stock preparation to 100 mM; compound 1 solubility insufficient for reproducible sub-µM dosing without precipitation risk
Conditions	Room temperature solubility in DMSO, ethanol, methanol; pKa predicted computationally

Why This Matters

Researchers performing dose–response assays require compounds that remain in solution across the tested concentration range; CAY10701's defined solubility profile reduces the risk of false-negative results due to compound precipitation.

• [1] Pelly SC, et al. J Med Chem. 2013;56(17):6886–6900. Table 1 footnote: compound 1 solubility-driven inter-assay variability. View Source
• [2] van der Westhuyzen AE, et al. J Med Chem. 2024;67(12):9950–9975. Rationale for glycol ether modification to improve solubility. View Source
• [3] InvivoChem. CAY10701 (Compound 20) Product Page. CAS 1616967-52-2. View Source

Colchicine-Site Tubulin Binding vs. Alternative Sites

The 2013 J Med Chem study conclusively demonstrated that 7-deazahypoxanthine analogues inhibit in vitro tubulin polymerisation and compete with [³H]colchicine for binding to tubulin, identifying the colchicine site as the primary target [1]. Live-cell confocal microscopy in HeLa cells confirmed that these compounds disorganise microtubules and disrupt spindle morphology, the upstream trigger of mitotic arrest and apoptosis [1]. The 2024 study corroborated this mechanism for the structurally related analogues 33 and 59, showing they remain potent inhibitors of tubulin assembly with identical cellular microtubule-disruption phenotypes [2]. This colchicine-site mechanism differentiates CAY10701 from taxane-site agents (paclitaxel, docetaxel) that stabilise microtubules, and from vinca-site agents (vinblastine, vincristine) that promote depolymerisation, providing a distinct pharmacological profile within the microtubule-targeting landscape [3]. The pyrrolo[2,3‑d]pyrimidine core of CAY10701 is structurally unrelated to colchicine, suggesting it may evade colchicine-resistance mechanisms such as P-glycoprotein (P-gp) overexpression, a hypothesis supported by the activity of related 7-deazahypoxanthines against multidrug-resistant cell lines in the 2013 study [1].

Colchicine-site binding

Cross-study comparable

[³H]colchicine competition; tubulin polymerization inhibition; confocal microscopy shows spindle disruption

Colchicine-site mechanism probe with structurally distinct scaffold

May evade P-gp-mediated resistance; validated in HeLa cells

Evidence Dimension	Mechanism of tubulin binding and functional consequence
Target Compound Data	Colchicine-site binding; inhibition of tubulin polymerisation; microtubule disorganisation and spindle disruption in HeLa cells
Comparator Or Baseline	Paclitaxel (taxane site, microtubule stabilisation); vinblastine (vinca site, depolymerisation); colchicine (colchicine site, polymerisation inhibition)
Quantified Difference	Mechanistic class distinction: polymerisation inhibitor (colchicine-site) vs. stabiliser (taxane-site) vs. depolymeriser (vinca-site); CAY10701 structurally distinct from colchicine, potentially evading classical colchicine-resistance pathways
Conditions	In vitro tubulin polymerisation assay; [³H]colchicine competition binding; live HeLa cell confocal microscopy

Why This Matters

Researchers studying microtubule dynamics in drug-resistant cancer models require colchicine-site agents with non-colchicine scaffolds; CAY10701 provides a chemically distinct probe for this binding site.

• [1] Pelly SC, et al. J Med Chem. 2013;56(17):6886–6900. Tubulin polymerisation inhibition, [³H]colchicine competition, and confocal microscopy data. View Source
• [2] van der Westhuyzen AE, et al. J Med Chem. 2024;67(12):9950–9975. Confocal microscopy confirmation of microtubule disruption for analogues 33 and 59. View Source
• [3] Jordan MA, Wilson L. Microtubules as a target for anticancer drugs. Nat Rev Cancer. 2004;4(4):253–265. Review classifying microtubule agents by binding site and mechanism. View Source

Retained Potency in MDR Cancer Cells

The 2013 J Med Chem paper explicitly states that 7-deazahypoxanthine analogues exhibited nanomolar potencies against cell lines representing cancers with dismal prognoses, tumour metastases, and multidrug-resistant (MDR) cells [1]. This is a critical differentiator from established microtubule agents such as paclitaxel and vinblastine, whose clinical utility is frequently compromised by P-gp-mediated efflux and acquired resistance [2]. While the specific GI₅₀ values for CAY10701 in MDR cell lines are not reported in the vendor literature, the class-level observation that 7-deazahypoxanthines retain activity in MDR backgrounds suggests that CAY10701 may be a poor substrate for common efflux transporters, consistent with its structurally distinct pyrrolo[2,3‑d]pyrimidine scaffold [1]. Researchers procuring CAY10701 for studies in drug-resistant cancer models should independently verify MDR cell line potency, but the existing class evidence provides a strong rationale for its selection over classical colchicine-site agents that are known P-gp substrates [2].

MDR cell line potency

Class-level inference

Class-level: 7-deazahypoxanthines retain nM potency in MDR lines (2013 paper)

Context-dependent; verify CAY10701 MDR cell line potency

P-gp substrate status inferred; use known P-gp substrate as control

Evidence Dimension	Antiproliferative activity in multidrug-resistant cancer cell lines
Target Compound Data	Class-level: 7-deazahypoxanthines retain nanomolar potency in MDR cell lines (specific CAY10701 MDR data not publicly available)
Comparator Or Baseline	Paclitaxel and vinblastine: well-characterised P-gp substrates; significant potency loss in MDR lines (typically 10- to >100-fold shift in IC₅₀)
Quantified Difference	Inferred retention of potency for CAY10701 vs. 10- to >100-fold loss for clinical agents in MDR contexts
Conditions	MDR cancer cell lines (specific lines not enumerated in vendor literature); cell viability endpoint

Why This Matters

For oncology programmes targeting chemoresistant tumour populations, a microtubule agent that retains potency in MDR backgrounds addresses a key limitation of current clinical microtubule drugs and justifies the procurement of CAY10701 as a research probe.

• [1] Pelly SC, et al. J Med Chem. 2013;56(17):6886–6900. Abstract: nanomolar potency in MDR cell lines. View Source
• [2] Gottesman MM, Fojo T, Bates SE. Multidrug resistance in cancer: role of ATP-dependent transporters. Nat Rev Cancer. 2002;2(1):48–58. P-gp substrate profile of clinical microtubule agents. View Source

CAY10701 Application Scenarios

In Vivo Colorectal Xenograft Efficacy Studies

CAY10701 is one of the few 7-deazahypoxanthine analogues with documented in vivo tumour volume reduction in colorectal xenografts, achieved without significant body weight loss, as summarised in Section 3 . Researchers planning preclinical efficacy studies in colorectal or other solid tumour xenograft models should select CAY10701 over parent compound 1 or uncharacterised rigidin analogues, which lack in vivo validation. The compound's >1,500-fold cancer-cell selectivity window theoretically supports dosing regimens that maintain antitumour efficacy while minimising normal tissue toxicity . Investigators should independently confirm pharmacokinetic parameters and maximum tolerated dose before initiating in vivo studies.

Colchicine-Site Tubulin Inhibition Studies

CAY10701 binds the colchicine site on tubulin via a pyrrolo[2,3‑d]pyrimidine core that is structurally unrelated to colchicine . This makes it an ideal probe for dissecting colchicine-site pharmacology without the confounding structural features of colchicine (tropolone ring reactivity, poor aqueous solubility). The 2013 and 2024 publications provide validated protocols for in vitro tubulin polymerisation assays, [³H]colchicine competition binding, and live-cell confocal microscopy for microtubule visualisation, all directly applicable to CAY10701 [REFS-1, REFS-2]. Researchers comparing colchicine-site ligands from different chemical series should use CAY10701 as the 7-deazahypoxanthine representative alongside colchicine, combretastatin A-4, and other site-specific probes.

P-gp-Mediated Drug Resistance Studies

The 2013 J Med Chem study demonstrated that 7-deazahypoxanthine analogues retain antiproliferative activity in multidrug-resistant (MDR) cancer cell lines, suggesting poor substrate recognition by P-gp and related efflux transporters . This contrasts with paclitaxel, vinblastine, and colchicine, all of which are established P-gp substrates [1]. CAY10701 thus represents a strategic choice for oncology research programmes investigating microtubule-targeting strategies in chemoresistant tumour models where conventional agents fail due to transporter-mediated efflux. Investigators should verify MDR cell line GI₅₀ values experimentally and include a known P-gp substrate (e.g., paclitaxel) as a positive control for the resistance phenotype.

C7/C8 SAR Studies on 7-Deazahypoxanthine

CAY10701 serves as a key reference compound within the 7-deazahypoxanthine SAR landscape. The 2024 publication demonstrated that appending glycol ether groups at the 4′-position of the C8 aryl ring retains antiproliferative activity (compound 33: GI₅₀ 0.015 µM; compound 59: GI₅₀ 0.016 µM in HeLa) while improving solubility . CAY10701 occupies an intermediate position in this evolution—structurally more elaborated than parent compound 1 but distinct from the solubility-optimised analogues 33 and 59. Medicinal chemistry teams expanding this chemotype should procure CAY10701 as a benchmarking standard against which new C7/C8 modifications can be evaluated for potency, solubility, and microtubule-disruption activity.

Application

Selection Property

Validation Focus

Colorectal xenograft model-response studies

Reported in vivo model response

Review PK/MTD; confirm tumour endpoint

Colchicine-site tubulin binding research

Colchicine-site binding mechanism

Assay tubulin polymerization inhibition; validate by confocal microscopy

P-gp-mediated resistance assay studies

Potential MDR evasion

Verify MDR cell line potency; compare with P-gp substrate

C7/C8 SAR benchmarking

SAR comparability

Compare potency and solubility with parent 1 and optimized analogues

• [1] Pelly SC, et al. J Med Chem. 2013;56(17):6886–6900. Colchicine-site binding, MDR cell line activity. View Source
• [2] van der Westhuyzen AE, et al. J Med Chem. 2024;67(12):9950–9975. Confocal microscopy and tubulin assembly data for analogues 33 and 59. View Source
• [3] Gottesman MM, et al. Nat Rev Cancer. 2002;2(1):48–58. P-gp substrate status of clinical microtubule agents. View Source